Cas no 391867-39-3 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide)

• Product name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 391867-39-3
• MF: C₁₉H₁₅N₃O₃S₂
• MW: 397.47070145607
• CID: 6103426
• PubChem ID: 3462183

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-5-nitro-
• 391867-39-3
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-5-nitro-1-benzothiophene-2-carboxamide
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• F0463-0156
• N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide
• Oprea1_093363
• AKOS024578085

• Inchi： 1S/C19H15N3O3S2/c20-10-14-13-4-2-1-3-5-16(13)27-19(14)21-18(23)17-9-11-8-12(22(24)25)6-7-15(11)26-17/h6-9H,1-5H2,(H,21,23)
• InChI Key： PWJPHJKOJQJVJD-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1SC3CCCCCC=3C=1C#N)=O)S2

Computed Properties

• Exact Mass: 397.05548370g/mol
• Monoisotopic Mass: 397.05548370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155Ų
• XLogP3: 6

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 564.0±50.0 °C(Predicted)
• pka: 11.36±0.20(Predicted)

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 391867-39-3): An Overview of a Promising Compound in Medicinal Chemistry

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 391867-39-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and have been extensively studied for their pharmacological properties.

The molecular structure of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide is characterized by a benzothiophene core linked to a cycloheptabthiophene moiety through an amide bond. The presence of the cyano and nitro groups adds to the compound's complexity and contributes to its reactivity and biological activity. These functional groups are known to play crucial roles in modulating the compound's interactions with biological targets.

Recent studies have highlighted the potential of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide have also been studied to evaluate its suitability for clinical use. Preliminary data indicate that the compound has favorable absorption and distribution profiles, with moderate bioavailability following oral administration. However, further research is needed to optimize its pharmacokinetic properties and enhance its therapeutic index.

One of the challenges associated with the development of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide is its potential toxicity. Preclinical studies have shown that high doses of the compound can cause liver toxicity in animal models. Therefore, ongoing efforts are focused on identifying strategies to reduce toxicity while maintaining or enhancing its therapeutic efficacy. This includes exploring prodrug approaches and optimizing dosing regimens.

In conclusion, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 391867-39-3) represents a promising lead compound in medicinal chemistry with potential applications in cancer therapy and inflammatory diseases. Continued research into its biological activities and pharmacological properties will be essential to fully realize its therapeutic potential. As new findings emerge from ongoing studies, this compound may pave the way for the development of novel therapeutics that address unmet medical needs.